Cas no 91-30-5 (4-Aminodiphenylamine-2-sulfonic Acid)

4-Aminodiphenylamine-2-sulfonic Acid is a sulfonated aromatic amine derivative widely used as an intermediate in the synthesis of dyes, pigments, and specialty chemicals. Its key advantages include high reactivity due to the presence of both amino and sulfonic acid functional groups, enabling versatile applications in azo dye production and other coupling reactions. The sulfonic acid group enhances water solubility, facilitating processing in aqueous systems. This compound exhibits good thermal stability and compatibility with various industrial formulations. Its structural properties make it valuable for creating colorants with improved fastness and performance characteristics. Proper handling is required due to its potential sensitivity to oxidation.

4-Aminodiphenylamine-2-sulfonic Acid structure

91-30-5 structure

Product Name:4-Aminodiphenylamine-2-sulfonic Acid

CAS No:91-30-5

MF:C₁₂H₁₂N₂O₃S

MW:264.300281524658

MDL:MFCD00024939

CID:34597

PubChem ID:66671

Update Time:2025-06-06

4-Aminodiphenylamine-2-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(phenylamino)benzenesulfonic acid
- 5-Amino-2-(phenylamino)-benzenesulfonic acid
- 2-(Phenylamino)-5-aminobenzenesulfonic acid
- 4-Amino-1,1'-diphenylamine-2-sulfonic acid
- 4-Amino-2-sulfodiphenylamine
- 5-Amino-2-anilinobenzenesulfonic acid
- 6-Anilinometanilic acid
- N-Phenyl-p-phenylenediamine-2-sulfonic acid
- 4-AMINODIPHENYLAMINE-2-SULFONIC ACID
- 4-Aminodiphenyamine-2-sulfonic acid
- 4-Amino-diphenylamin-2-sulfonsaeure
- 5-Amino-2-anilinebenzenesulphonic acid
- 5-amino-2-anilino-benzenesulfonic acid
- 5-Amino-2-anilino-benzolsulfonsaeure
- Metanilic acid,6-anilino
- Nerolsaeure
- N-Phenyl-p-phenylenediaminesulfonic acid
- Benzenesulphonic acid, 5-amino-2-anilino-
- HYLOSPCJTPLXSF-UHFFFAOYSA-N
- 4-Aminodiphenylamine-2-sulphonic acid
- EINECS 308-370-8
- Benzenesulfonic acid, 5-amino-2-anilino-
- MLS000737782-02
- BDBM52843
- EINECS 308-372-9
- 4-amino-diphenylamine-2-sulphonic acid
- 97952-76-6
- D96101
- 5-amino-2-(phenylamino)benzene-1-sulfonic acid
- 4-Aminodiphenylamine-2-sulfinic acid
- 91-30-5
- 4-Amino-2-sulphodiphenylamine
- SCHEMBL343582
- DTXSID6059021
- NSC37076
- FT-0617420
- W-100311
- 9YU7B7YH38
- CHEMBL1398855
- AS-66067
- CS-0367057
- AC-12053
- Benzenesulfonic acid, 5-amino-2-(phenylamino)-
- 5-Amino-2-anilinobenzenesulphonic acid
- AKOS000668433
- 5-Amino-2-(phenylamino)benzenesulfonicacid
- A843797
- 5-amino-2-anilinobenzensulfonsyre
- 2-Anilino-5-aminobenzenesulfonic acid
- NCGC00245012-02
- Benzenesulphonic acid, 5-amino-2-(phenylamino)-
- NSC-37076
- SMR000273465
- MLS000737782
- 5-amino-2-anilino-besylic acid
- 97952-78-8
- Metanilic acid, 6-anilino-
- EINECS 202-058-4
- NSC 15359
- 5-azanyl-2-phenylazanyl-benzenesulfonic acid
- NSC15359
- NCGC00245012-01
- cid_66671
- NSC-15359
- 5-Amino-2-(phenylamino)benzenesulfonic acid (ACI)
- Benzenesulfonic acid, 5-amino-2-anilino- (6CI, 7CI, 8CI)
- 4-Amino-1,1′-diphenylamine-2-sulfonic acid
- NSC 37076
- NS00020898
- 4-Aminodiphenylamine-2-sulfonic Acid
- MDL： MFCD00024939
- Inchi： 1S/C12H12N2O3S/c13-9-6-7-11(12(8-9)18(15,16)17)14-10-4-2-1-3-5-10/h1-8,14H,13H2,(H,15,16,17)
- InChI Key： HYLOSPCJTPLXSF-UHFFFAOYSA-N
- SMILES： O=S(C1C(NC2C=CC=CC=2)=CC=C(N)C=1)(O)=O

Computed Properties

Exact Mass: 264.05700
Monoisotopic Mass: 264.057
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 101A^2

Experimental Properties

Color/Form: Needle like crystals.
Density: 1.464
Refractive Index: 1.69
PSA: 100.80000
LogP: 3.99410
FEMA: 3470
Solubility: Insoluble in water.

4-Aminodiphenylamine-2-sulfonic Acid Security Information

Hazardous Material transportation number：UN2811 6.1/PG 2
Safety Instruction： S45; S60; S61
Hazardous Material Identification：
Risk Phrases：R22; R23; R50/53

4-Aminodiphenylamine-2-sulfonic Acid Customs Data

HS CODE：2921590090
Customs Data：

China Customs Code:
2921590090

Overview:

2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Aminodiphenylamine-2-sulfonic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019086877-5g	5-Amino-2-(phenylamino)benzenesulfonic acid	91-30-5	95%	5g	$400.00	2023-08-31
TRC	A898410-5mg	4-Aminodiphenylamine-2-sulfonic Acid	91-30-5		5mg	$ 64.00	2023-04-19
TRC	A898410-10mg	4-Aminodiphenylamine-2-sulfonic Acid	91-30-5		10mg	$ 75.00	2023-04-19
TRC	A898410-25mg	4-Aminodiphenylamine-2-sulfonic Acid	91-30-5		25mg	$ 98.00	2023-04-19
TRC	A898410-50mg	4-Aminodiphenylamine-2-sulfonic Acid	91-30-5		50mg	$ 144.00	2023-04-19
A2B Chem LLC	AV19937-5g	5-Amino-2-(phenylamino)benzenesulfonic acid	91-30-5	99%	5g	$322.00	2024-05-20
A2B Chem LLC	AV19937-25g	5-Amino-2-(phenylamino)benzenesulfonic acid	91-30-5	99%	25g	$894.00	2024-05-20
Ambeed	A104543-1g	5-Amino-2-(phenylamino)benzenesulfonic acid	91-30-5	95+%	1g	$368.0	2025-02-20
Ambeed	A104543-5g	5-Amino-2-(phenylamino)benzenesulfonic acid	91-30-5	95+%	5g	$575.0	2025-02-20
Ambeed	A104543-250mg	5-Amino-2-(phenylamino)benzenesulfonic acid	91-30-5	95+%	250mg	$213.0	2025-02-20

4-Aminodiphenylamine-2-sulfonic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:91-30-5)4-氨基二苯胺-2-磺酸

Order Number:LE8449816

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:47

Price ($):discuss personally

Email:18501500038@163.com

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